Cas no 64143-29-9 (1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-
• CAS No: 64143-29-9
• MF: C₁₃H₈N₄O
• MW: 236.228821754456
• CID: 1670091
• Update Time: 2024-08-30

1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-

• Inchi： 1S/C13H8N4O/c14-7-9-6-10-8-15-17(12(10)16-13(9)18)11-4-2-1-3-5-11/h1-6,8H,(H,16,18)
• InChI Key： AVXUWYJDZNUISS-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=CC=1C=C(C#N)C(=O)N2

Computed Properties

• Exact Mass: 236.06994

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 321-322 °C
• Boiling Point: 507.9±50.0 °C(Predicted)
• PSA: 70.71
• pka: 9.66±0.40(Predicted)